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Compound of Interest

Compound Name: C18-Ceramide-d3

Cat. No.: B3026381 Get Quote

Essential Safety and Handling Guide for C18-
Ceramide-d3
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling C18-Ceramide-d3. Researchers, scientists, and drug development professionals

should adhere to these guidelines to ensure a safe laboratory environment and maintain

research integrity. As the toxicological properties of this product have not been fully

investigated, it should be handled with care, assuming it is potentially hazardous.[1][2]

Physicochemical and Safety Data
The following tables summarize the key data for C18-Ceramide-d3, offering a quick reference

for its physical properties and safety information.

Table 1: Physicochemical Properties of C18-Ceramide-d3
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Property Value

Synonyms
C18 Ceramide-d3, Cer(d18:1/18:0)-d3,

Ceramide-d3 (d18:1/18:0-d3)[3]

Purity ≥99% deuterated forms (d1-d3); ≤1% d0[3]

Molecular Formula C₃₆H₆₈D₃NO₃

Appearance Solid

Solubility
Soluble in Chloroform, Chloroform:Methanol

(2:1), and Ethanol (when heated)[4]

Storage Store at -20°C

Table 2: Hazard Identification and Safety Precautions

Hazard Description

Health Hazards

The toxicological properties have not been fully

investigated.[1][2] Avoid direct contact with skin,

eyes, and inhalation of dust or vapors.[2]

Fire Hazards Can emit toxic fumes under fire conditions.[2]

First Aid: Eye Contact
Immediately flush eyes with running water for at

least 15 minutes. Seek medical attention.[2]

First Aid: Skin Contact
Wash affected area with generous quantities of

running water and non-abrasive soap.[2]

First Aid: Inhalation

Move to fresh air. If breathing is difficult,

administer oxygen and seek medical attention.

[2]

First Aid: Ingestion
Rinse mouth with water and seek medical

attention.[2]

Operational Plan: Handling C18-Ceramide-d3

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.caymanchem.com/product/24396/c18-ceramide-d3-d18-1-18-0-d3
https://www.caymanchem.com/product/24396/c18-ceramide-d3-d18-1-18-0-d3
https://www.caymanchem.com/product/19556/c18-ceramide-d18-1-18-0
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/56-5218.pdf
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/56-5218.pdf
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/56-5218.pdf
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/56-5218.pdf
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/56-5218.pdf
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/56-5218.pdf
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/56-5218.pdf
https://www.benchchem.com/product/b3026381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to proper handling protocols is essential to maintain the stability of C18-Ceramide-
d3 and ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the most critical line of defense against potential

exposure. The following PPE is mandatory when handling C18-Ceramide-d3:

Eye Protection: Chemical safety glasses with side shields or goggles are required.[1]

Hand Protection: Compatible chemical-resistant gloves, such as nitrile or neoprene, must be

worn.[1] Gloves should be inspected before use.[1]

Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or when there

is a risk of splashing, consider additional protection like a chemical-resistant apron.[1]

Respiratory Protection: If working with the powdered form for extended periods or in a poorly

ventilated area, a NIOSH-approved respirator with an appropriate particulate filter is

recommended.[1][2]

Handling Protocol
Preparation: Ensure the work area is clean, uncluttered, and located in a well-ventilated

space, preferably a chemical fume hood.[1]

Weighing: If working with the solid form, weigh the required amount in a fume hood to

minimize inhalation exposure.

Dissolving: When preparing solutions, add the solvent to the C18-Ceramide-d3 slowly to

avoid splashing. If heating is required for dissolution, use appropriate and controlled heating

methods.

Cell Culture and Analysis: When using C18-Ceramide-d3 as an internal standard for

quantification in experiments, such as liquid chromatography-tandem mass spectrometry

(LC-MS/MS), ensure all sample preparation steps involving the compound are performed

with the required PPE.[5]
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Post-Handling: Thoroughly wash hands after handling the compound, even if gloves were

worn.[1] Clean and decontaminate the work surface.

Disposal Plan
Proper disposal of C18-Ceramide-d3 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.[1]

Unused Product: Dispose of unused C18-Ceramide-d3 as hazardous waste. Contact your

institution's environmental health and safety (EHS) office for specific guidelines.[1]

Contaminated Materials: Any materials that have come into contact with C18-Ceramide-d3,

such as pipette tips, gloves, and empty containers, should be considered contaminated and

disposed of as hazardous waste.[1]

Waste Containers: Use appropriately labeled, sealed containers for chemical waste.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of C18-Ceramide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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